Cas no 1904017-89-5 (2-(4-Chlorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(4-Chlorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 1904017-89-5
• MF: C₁₇H₁₇ClN₂O₂
• MW: 316.782083272934
• CID: 5831296
• PubChem ID: 92087372
• Update Time: 2024-01-10

2-(4-Chlorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone
• 1904017-89-5
• 2-(4-chlorophenyl)-1-(3-pyridin-2-yloxypyrrolidin-1-yl)ethanone
• AKOS025349878
• 2-(4-chlorophenyl)-1-[3-(pyridin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• F6476-0172
• 2-(4-Chlorophenyl)-1-(3-(pyridin-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C17H17ClN2O2/c18-14-6-4-13(5-7-14)11-17(21)20-10-8-15(12-20)22-16-3-1-2-9-19-16/h1-7,9,15H,8,10-12H2
• InChI Key： RPYDRXCVOAYYDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CCC(C1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 316.0978555g/mol
• Monoisotopic Mass: 316.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides